Cas no 1790200-19-9 (4-[[1-[(2,5-Dimethyl-3-furanyl)carbonyl]-3-azetidinyl]oxy]-6-methyl-2H-pyran-2-one)

4-[[1-[(2,5-Dimethyl-3-furanyl)carbonyl]-3-azetidinyl]oxy]-6-methyl-2H-pyran-2-one structure

1790200-19-9 structure

Product Name:4-[[1-[(2,5-Dimethyl-3-furanyl)carbonyl]-3-azetidinyl]oxy]-6-methyl-2H-pyran-2-one

CAS No:1790200-19-9

MF:C₁₆H₁₇NO₅

MW:303.309884786606

CID:5368373

Update Time:2023-08-24

4-[[1-[(2,5-Dimethyl-3-furanyl)carbonyl]-3-azetidinyl]oxy]-6-methyl-2H-pyran-2-one Chemical and Physical Properties

Names and Identifiers

- 4-[[1-[(2,5-Dimethyl-3-furanyl)carbonyl]-3-azetidinyl]oxy]-6-methyl-2H-pyran-2-one
- Inchi： 1S/C16H17NO5/c1-9-4-12(6-15(18)21-9)22-13-7-17(8-13)16(19)14-5-10(2)20-11(14)3/h4-6,13H,7-8H2,1-3H3
- InChI Key： WLNUPDIOKWTRAZ-UHFFFAOYSA-N
- SMILES： C1(=O)OC(C)=CC(OC2CN(C(C3C=C(C)OC=3C)=O)C2)=C1

Computed Properties

Exact Mass: 303.111
Monoisotopic Mass: 303.111
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 22
Rotatable Bond Count: 3
Complexity: 547
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 69A^2

Experimental Properties

Density: 1.31±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
Boiling Point: 537.5±50.0 °C(Predicted)
pka: -2.95±0.40(Predicted)

4-[[1-[(2,5-Dimethyl-3-furanyl)carbonyl]-3-azetidinyl]oxy]-6-methyl-2H-pyran-2-one Pricemore >>

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